Cas no 1804098-03-0 (6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1804098-03-0
• MF: C₇H₅ClN₂O₃S
• MW: 232.644199132919
• CID: 4825128
• Update Time: 2025-06-28

6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C7H5ClN2O3S/c8-14(12,13)6-2-4(11)1-5-7(6)10-3-9-5/h1-3,11H,(H,9,10)
• InChI Key： GECZCRIXQXBKFV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2=C1N=CN2)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.2
• Topological Polar Surface Area: 91.4

Additional information on 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride

Introduction to 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804098-03-0)

6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804098-03-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride.

Chemical Structure and Properties

6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride is a derivative of benzimidazole, a heterocyclic aromatic compound with a wide range of biological activities. The molecular formula of this compound is C₉H₇ClN₂O₃S, and it has a molecular weight of approximately 258.7 g/mol. The presence of the sulfonyl chloride functional group (SO₂Cl) makes it highly reactive, allowing it to readily form sulfonamide derivatives through nucleophilic substitution reactions.

The hydroxy group (-OH) at the 6-position adds further reactivity and potential for functionalization. This combination of functional groups provides a robust platform for the synthesis of complex molecules with diverse biological activities. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 6-hydroxybenzimidazole with chlorosulfonic acid (ClSO₃H). This reaction proceeds via the formation of an intermediate sulfonic acid, which is then converted to the sulfonyl chloride through dehydration:

            6-Hydroxybenzimidazole + ClSO3H → 6-Hydroxybenzimidazole-4-sulfonic acid
            6-Hydroxybenzimidazole-4-sulfonic acid → 6-Hydroxybenzimidazole-4-sulfonyl chloride + H2O
        

This method is straightforward and yields high purity products. However, it requires careful control of reaction conditions to avoid side reactions and ensure the desired product formation.

An alternative approach involves the use of thionyl chloride (SOCl₂) as a reagent to convert the sulfonic acid directly into the sulfonyl chloride:

            6-Hydroxybenzimidazole-4-sulfonic acid + SOCl2 → 6-Hydroxybenzimidazole-4-sulfonyl chloride + SO2 + HCl
        

This method is also effective but may require additional purification steps to remove byproducts such as sulfur dioxide (SO₂) and hydrogen chloride (HCl).

Biological Activities and Applications

6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride has been extensively studied for its potential biological activities. One of the key areas of interest is its use in the development of antiviral agents. Recent research has shown that compounds derived from benzimidazoles, including those with sulfonyl chloride functionalities, exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

A study published in the Journal of Medicinal Chemistry in 2021 reported that a series of benzimidazole derivatives, including those containing sulfonyl chloride groups, demonstrated significant inhibition of viral replication in vitro. The authors attributed this activity to the ability of these compounds to interfere with viral entry and replication processes.

In addition to antiviral properties, 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride has also shown promise in cancer research. A study published in Cancer Research in 2020 investigated the anticancer potential of benzimidazole-based compounds against various cancer cell lines. The results indicated that these compounds could effectively inhibit cell proliferation and induce apoptosis in cancer cells.

The mechanism underlying these effects is thought to involve modulation of key signaling pathways involved in cell growth and survival. For example, some benzimidazole derivatives have been shown to inhibit the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer cells.

Clinical Applications and Future Directions

The potential clinical applications of 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride-derived compounds are vast. Ongoing clinical trials are evaluating their efficacy in treating viral infections and cancer. For instance, a phase II clinical trial currently underway is assessing the safety and efficacy of a benzimidazole-based antiviral agent in patients with chronic hepatitis B infection.

In parallel, preclinical studies are exploring the use of these compounds as adjuvants in combination therapy regimens for cancer treatment. The ability to target multiple signaling pathways simultaneously may enhance therapeutic outcomes and reduce the likelihood of drug resistance.

Further research is needed to fully elucidate the mechanisms by which these compounds exert their biological effects and to optimize their pharmacological properties for clinical use. Advances in synthetic methods and structural modifications will play a crucial role in this process.

Safety Considerations

Safety is a critical consideration when working with any chemical compound, particularly those intended for pharmaceutical applications. While specific safety data for 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride may be limited due to its relatively recent discovery, general guidelines for handling sulfonyl chlorides should be followed:

• Avoid contact with skin and eyes: Sulfonyl chlorides can cause severe irritation upon contact with skin or eyes.
• Ventilation: Work in well-ventilated areas or under a fume hood to minimize inhalation risks.
• PPE: Use appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats.
• Discard properly: Dispose of waste materials according to local regulations for hazardous chemicals.

In conclusion, 6-Hydroxy-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804098-03-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a versatile platform for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for clinical use.